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For Researchers, Scientists, and Drug Development Professionals

Acyl chlorides are highly reactive chemical intermediates that are indispensable in a wide array

of organic syntheses, including the production of pharmaceuticals, agrochemicals, and

polymers. Their utility stems from the excellent leaving group ability of the chloride, which

facilitates nucleophilic acyl substitution reactions. However, this high reactivity also renders

them hazardous if not handled with the appropriate safety precautions. This guide provides

comprehensive safety and hazard information for acyl chlorides, tailored for laboratory and

drug development settings.

Physicochemical Properties and General Reactivity
Acyl chlorides, also known as acid chlorides, are derivatives of carboxylic acids where the

hydroxyl group is replaced by a chlorine atom.[1] This substitution significantly increases the

electrophilicity of the carbonyl carbon, making them more reactive than other carboxylic acid

derivatives such as anhydrides, esters, and amides.[2][3]

Lower molecular weight acyl chlorides are typically colorless, volatile liquids with pungent, acrid

odors that fume in moist air.[1][4] This fuming is due to their rapid hydrolysis with atmospheric

moisture, which produces corrosive hydrogen chloride (HCl) gas.[1] Unlike their parent

carboxylic acids, they cannot form hydrogen bonds, resulting in lower boiling and melting

points.[1][2][5] They are generally soluble in aprotic organic solvents like ethers and chlorinated

hydrocarbons.[1][5]
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The general reactivity of acyl chlorides is characterized by nucleophilic acyl substitution,

proceeding through an addition-elimination mechanism.[3][6] A nucleophile attacks the

electrophilic carbonyl carbon, forming a tetrahedral intermediate, from which the chloride ion is

subsequently eliminated.[3]

Hazard Information
The primary hazards associated with acyl chlorides are their corrosivity, reactivity, flammability,

and toxicity.

Reactivity Hazards
Acyl chlorides react vigorously, and often violently, with a wide range of nucleophiles. It is

crucial to be aware of these incompatibilities to prevent runaway reactions, pressure build-up,

and the release of toxic gases.

Water: A violent, exothermic reaction occurs with water, producing the corresponding

carboxylic acid and dense, steamy fumes of HCl gas.[7][8] This reaction is the reason they

are moisture-sensitive and must be handled under anhydrous conditions.

Alcohols and Phenols: Rapid, irreversible reactions with alcohols and phenols produce

esters and HCl gas.[1][7] A weak base like pyridine is often added to neutralize the HCl

byproduct.[1]

Ammonia and Amines: Exothermic reactions with ammonia and amines form amides and

ammonium chloride (or an alkylammonium chloride salt).[1] Typically, two equivalents of the

amine are required, one as the nucleophile and one to neutralize the HCl.[1]

Strong Bases: React violently with strong bases such as sodium hydroxide and potassium

hydroxide.[9]

Oxidizing Agents: Incompatible with strong oxidizing agents.[9]

Other Incompatibilities: A comprehensive, though not exhaustive, list of incompatible

chemical classes is provided in the table below. Always consult the Safety Data Sheet (SDS)

for the specific acyl chloride being used.
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Health Hazards
Exposure to acyl chlorides can cause severe health effects due to their corrosive nature and

the toxicity of their hydrolysis products.

Inhalation: Vapors are highly irritating to the respiratory tract and can cause chemical burns,

leading to coughing, shortness of breath, and potentially fatal pulmonary edema (fluid

accumulation in the lungs).[9][10] The effects of pulmonary edema may be delayed.[9]

Skin Contact: Direct contact causes severe skin irritation and burns.[9][10] Prolonged or

repeated exposure can lead to dermatitis.[9]

Eye Contact: Acyl chlorides are lachrymators (tear-producing agents) and can cause severe

eye irritation and burns, potentially leading to permanent eye damage.[10]

Ingestion: Harmful if swallowed, causing severe burns to the gastrointestinal tract.[10]

The toxicity of acyl chlorides is largely attributed to their rapid hydrolysis to hydrochloric acid

and the corresponding carboxylic acid upon contact with moist tissues. The generated HCl

disrupts cellular membranes and can lead to a cascade of inflammatory responses, oxidative

stress, and apoptosis (programmed cell death). This is particularly damaging in the lungs,

where it can lead to Acute Lung Injury (ALI). Signaling pathways such as the mitogen-activated

protein kinase (MAPK) and nuclear factor-kappa B (NF-κB) pathways are known to be

activated in response to such chemical insults, leading to the production of pro-inflammatory

cytokines.[11][12]
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Quantitative Hazard Data
The following tables summarize key quantitative hazard data for several common acyl

chlorides. This data is essential for performing risk assessments and designing appropriate

control measures.

Chemical CAS No.

Molar

Mass (

g/mol )

Boiling

Point (°C)

Melting

Point (°C)

Flash

Point (°C)

Vapor

Pressure

Acetyl

chloride
75-36-5 78.50 52 -112 5

604 mmHg

@ 20°C

Propanoyl

chloride
79-03-8 92.52 80 -94 12

100 mmHg

@ 22°C

Benzoyl

chloride
98-88-4 140.57 197 -1 72

0.4 mmHg

@ 20°C

Oxalyl

chloride
79-37-8 126.93 63-64 -12 N/A

147 mmHg

@ 20°C

Data compiled from references 3, 11, 13, 15, 23.

Chemical OSHA PEL ACGIH TLV NIOSH REL
LD50 (Oral,

Rat)

LC50

(Inhalation,

Rat)

Acetyl

chloride

None

established

None

established

None

established
910 mg/kg N/A

Benzoyl

chloride
C 0.5 ppm C 0.5 ppm C 0.5 ppm 1900 mg/kg

1870

mg/m³/2H

Oxalyl

chloride

None

established

None

established

None

established
N/A 1840 ppm/1H

C: Ceiling limit. Data compiled from references 17, 19, 21, 23, 34.
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Safe Handling and Storage
Strict adherence to safe handling and storage protocols is mandatory when working with acyl

chlorides.

Engineering Controls
Fume Hood: All manipulations of acyl chlorides must be performed in a certified chemical

fume hood to prevent inhalation of corrosive vapors.

Ventilation: Ensure adequate general ventilation in the laboratory.

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following is a

general guideline:

Eye and Face Protection: Chemical splash goggles and a face shield are required.

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves are mandatory.

Butyl rubber gloves are recommended for acetyl chloride.[9] Always check glove

compatibility charts for the specific acyl chloride and solvent being used.

Respiratory Protection: For situations with a potential for high vapor concentrations or for

emergency response, a supplied-air respirator with a full facepiece is necessary.
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Storage
Store acyl chlorides in a cool, dry, well-ventilated area away from incompatible materials.[9]

Use tightly sealed containers, preferably with a PTFE-lined cap. Storing under an inert

atmosphere (e.g., nitrogen or argon) can prolong shelf life.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0013.pdf
https://www.benchchem.com/product/b108687?utm_src=pdf-body-img
https://nj.gov/health/eoh/rtkweb/documents/fs/0013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a designated flammables or corrosives cabinet, depending on the specific properties

of the acyl chloride.

Protect from moisture and direct sunlight.

Experimental Protocols
General Reaction Setup

Glassware: Ensure all glassware is thoroughly dried in an oven and cooled under a stream

of dry, inert gas (nitrogen or argon).

Inert Atmosphere: Assemble the reaction apparatus under an inert atmosphere. Use septa

and needles for reagent addition to maintain anhydrous conditions.

Temperature Control: Many reactions involving acyl chlorides are exothermic. Use an ice

bath or other cooling method to control the reaction temperature, especially during the

addition of reagents.

Reagent Addition: Add the acyl chloride dropwise to the reaction mixture with vigorous

stirring to ensure efficient mixing and heat dissipation.

Quenching and Work-up Procedures
Excess acyl chloride must be safely neutralized (quenched) at the end of a reaction. The

choice of quenching agent depends on the desired work-up and the stability of the product.[13]
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Protocol 5.2.1: Quenching with Saturated Sodium Bicarbonate Solution

This method neutralizes the excess acyl chloride and the HCl byproduct, converting the acyl

chloride to a water-soluble carboxylate salt.[14]

Preparation: Cool the reaction flask to 0°C in an ice bath.
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Slow Addition: While vigorously stirring, slowly add saturated aqueous sodium bicarbonate

(NaHCO₃) solution dropwise. Be cautious as this reaction is exothermic and releases carbon

dioxide gas.[14]

Completion: Continue addition until gas evolution ceases. Allow the mixture to stir for an

additional 15-20 minutes at 0°C.

Work-up: Transfer the mixture to a separatory funnel. Extract the desired product with an

appropriate organic solvent. Wash the organic layer with brine, dry over an anhydrous drying

agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.[13]

Protocol 5.2.2: Quenching with Methanol

This protocol converts the excess acyl chloride to a methyl ester, which may be advantageous

if the desired product is sensitive to aqueous or basic conditions.[15]

Preparation: In a separate flask, cool anhydrous methanol (at least 10 molar equivalents

relative to the excess acyl chloride) in an ice bath.

Addition: Slowly add the reaction mixture containing the excess acyl chloride to the cold

methanol with vigorous stirring. A non-nucleophilic base like triethylamine can be added to

the methanol to scavenge the HCl byproduct.

Stirring: After the addition is complete, remove the ice bath and allow the mixture to stir at

room temperature for 30-60 minutes.

Work-up: Concentrate the mixture under reduced pressure. The desired product will be

mixed with the methyl ester byproduct and must be purified, typically by column

chromatography.

Emergency Procedures
Spills

Evacuate and Secure: Evacuate all non-essential personnel from the area and restrict

access. Eliminate all ignition sources.
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Assess and Protect: Wearing appropriate PPE (including respiratory protection), assess the

spill.

Contain and Absorb: For small spills, absorb the liquid with an inert, dry material such as

vermiculite, dry sand, or earth. DO NOT USE WATER OR COMBUSTIBLE MATERIALS.

Collect and Dispose: Carefully collect the absorbed material into a sealable container for

hazardous waste disposal.

Ventilate: Ventilate the area and wash the spill site after clean-up is complete.

Fire
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or dry sand. DO NOT USE

WATER OR FOAM, as acyl chlorides react violently with water.[9]

Hazards: Fires involving acyl chlorides produce poisonous gases, including hydrogen

chloride and potentially phosgene.[9] Containers may explode when heated.[9]

Procedure: If a fire occurs, evacuate the area immediately. If trained and equipped, fight the

fire from a safe distance. Use a water spray to cool fire-exposed containers, but do not allow

water to come into contact with the acyl chloride itself.[9]

First Aid
Inhalation: Move the victim to fresh air immediately. If breathing has stopped, give artificial

respiration. Seek immediate medical attention.

Skin Contact: Immediately flush the affected area with large amounts of soap and water for

at least 15 minutes while removing contaminated clothing and shoes. Seek immediate

medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 30 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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By understanding the hazards and adhering to the stringent safety protocols outlined in this

guide, researchers, scientists, and drug development professionals can safely harness the

synthetic utility of acyl chlorides while minimizing risks to themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108687#general-safety-and-hazard-information-for-
acyl-chlorides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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